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Compound of Interest

Compound Name: S-Adenosyl-L-methionine tosylate

Cat. No.: B12510913 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling S-Adenosyl-L-methionine tosylate, offering procedural, step-by-step guidance for

its use and disposal.

S-Adenosyl-L-methionine tosylate is a crucial reagent in various biological studies. However,

its handling requires strict adherence to safety protocols to prevent potential harm. This

document outlines the necessary personal protective equipment (PPE), handling procedures,

and disposal plans to ensure the well-being of laboratory personnel.

Hazard Identification and Safety Data
S-Adenosyl-L-methionine tosylate is classified as a substance that can cause severe skin

burns and serious eye damage.[1][2][3] It may also cause skin, eye, and respiratory irritation.[4]

Therefore, understanding its properties is the first step toward safe handling.
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Property Data

Physical State Solid, White to light yellow crystalline powder

Molecular Formula C15H23N6O5S · C7H7O3S

Molecular Weight
570.65 g/mol (tosylate)[4] / 766.8 g/mol (sulfate

tosylate)[1]

Boiling Point Not available

Melting Point 119-134°C[4]

Solubility Freely soluble in water[5]

Acute Toxicity (Oral LD50, rat) 3,320 mg/kg[1]

Storage Temperature -20°C[4][6]

Personal Protective Equipment (PPE)
The consistent and correct use of PPE is the most critical line of defense when handling S-
Adenosyl-L-methionine tosylate.

Eye and Face Protection: Always wear tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US) standards.[3][7] A face shield (minimum 8-inch) is

also recommended.[2]

Skin Protection:

Gloves: Handle with chemical-resistant, impervious gloves that have been inspected prior

to use.[2][7] Use proper glove removal technique to avoid skin contact. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[2][8]

Clothing: Wear fire/flame resistant and impervious clothing.[7] A lab coat is mandatory.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
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cartridges.[2] A NIOSH- or CEN-certified respirator is appropriate when respiratory protection

is needed.[4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow will minimize the risk of exposure and contamination.

Preparation:

Work in a well-ventilated area, preferably in a chemical fume hood.[4][7]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Gather all necessary materials, including the chemical, solvents, and required labware,

before starting.

Handling:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust or mists.[1] Minimize dust generation and accumulation.[4]

Weigh the solid compound in a contained environment to prevent dust dispersal.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Post-Handling:

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][4]

Decontaminate all work surfaces after use.

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area at

-20°C.[4][6]

Emergency First Aid Protocols
In case of accidental exposure, immediate and appropriate first aid is crucial.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[7] Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected area with

soap and plenty of water for at least 15 minutes.[4] Seek medical attention.[4]

Inhalation: Move the victim to fresh air.[4] If not breathing, give artificial respiration.[4] If

breathing is difficult, give oxygen.[4] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water.[4] Never give anything by

mouth to an unconscious person.[4] Seek immediate medical attention.[4]

Disposal Plan
Proper disposal of S-Adenosyl-L-methionine tosylate and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[2][8] The material may be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber.[2]

Contaminated Packaging: Dispose of as unused product.[2] Containers can be triple-rinsed

(or equivalent) and offered for recycling or reconditioning.[7]

General Guidance: Do not allow the product to enter drains or waterways.[4][8] Disposal

must be in accordance with all applicable federal, state, and local environmental regulations.

[7]

Below is a visual representation of the safe handling workflow for S-Adenosyl-L-methionine
tosylate.

Preparation Handling Post-Handling & Storage Disposal

Don PPE Prepare Well-Ventilated Area Weigh CompoundProceed to Handling Prepare Solution Decontaminate WorkspaceExperiment Complete Store at -20°C Dispose of WasteEnd of Process Doff & Dispose PPE

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of S-Adenosyl-L-methionine tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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